Cas no 1805467-36-0 (2,3-Bis(trifluoromethyl)-6-formylbenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid
• CAS No: 1805467-36-0
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 4964190
• Update Time: 2025-06-09

2,3-Bis(trifluoromethyl)-6-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)5-2-1-4(3-17)6(8(18)19)7(5)10(14,15)16/h1-3H,(H,18,19)
• InChI Key： ONMRHKILUJAQBP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 286.00646296 g/mol
• Monoisotopic Mass: 286.00646296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.13
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Additional information on 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid

Introduction to 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid (CAS No. 1805467-36-0)

2,3-Bis(trifluoromethyl)-6-formylbenzoic acid, identified by its CAS number 1805467-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including two trifluoromethyl groups and a formyl functional group. These structural attributes contribute to its distinct chemical properties and potential applications in various scientific domains.

The presence of multiple fluorine atoms in the molecule imparts enhanced lipophilicity and metabolic stability, making it a valuable candidate for drug design. Specifically, the trifluoromethyl groups (CF₃) are known to modulate the electronic properties of the aromatic ring, influencing both reactivity and binding affinity to biological targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

The formyl group (CHO) in 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid serves as a versatile handle for further chemical modifications. It can undergo reduction to an alcohol, oxidation to a carboxylic acid, or participate in condensation reactions to form heterocyclic structures. Such reactivity makes this compound a useful intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. Studies have demonstrated that modifications at the ortho and meta positions of the benzoic ring can significantly alter the biological profile of these compounds. The introduction of electron-withdrawing groups like trifluoromethyl and formyl enhances interactions with biological targets, potentially leading to improved efficacy and selectivity.

One notable area of research involves the use of 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid as a scaffold for developing novel therapeutic agents. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes implicated in inflammatory and infectious diseases. The trifluoromethyl groups enhance binding affinity by stabilizing transition states through electronic effects, while the formyl group allows for further derivatization to optimize pharmacokinetic properties.

The compound's structural features also make it relevant in materials science applications. Fluorinated aromatic compounds are widely used in liquid crystals, organic electronics, and polymer science due to their thermal stability and unique electronic characteristics. The presence of both trifluoromethyl and formyl groups in 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid could contribute to its utility as a building block for advanced materials with specialized properties.

Emerging research also highlights the potential role of this compound in green chemistry initiatives. The incorporation of fluorine atoms can improve the sustainability of chemical processes by enhancing reaction efficiency and reducing waste. Additionally, the formyl group provides opportunities for catalytic transformations that minimize hazardous byproducts.

The synthesis of 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation.

The compound's stability under various storage conditions is another critical consideration. Proper handling ensures that its reactivity is maintained while preventing degradation that could compromise its utility. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to verify purity and structural integrity.

In conclusion, 2,3-Bis(trifluoromethyl)-6-formylbenzoic acid (CAS No. 1805467-36-0) represents a promising compound with diverse applications across pharmaceuticals, materials science, and green chemistry. Its unique structural features offer opportunities for developing innovative therapeutics and advanced materials while adhering to sustainable chemical practices.